10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one

• CAS No.: 1375473-27-0
• Molecular Formula: C9H7BrN2OS
• Molecular Weight: 271.14 g/mol
• IUPAC Name: 10-bromo-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one
• InChI: InChI=1S/C9H7BrN2OS/c10-6-1-3-12-7(6)11-8-5(9(12)13)2-4-14-8/h2,4,6H,1,3H2
• InChI Key: KYERXSLEXTXTQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC3=C(C2=O)C=CS3)C1Br

Description

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one is a complex organic compound characterized by its unique tricyclic structure. This compound contains a bromine atom, a sulfur atom, and two nitrogen atoms within its framework, making it a subject of interest in various fields of chemical research .

Preparation Methods

The synthesis of 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one involves multiple steps, typically starting with the formation of the core tricyclic structure. The bromination step is crucial and often requires specific conditions to ensure the selective introduction of the bromine atom. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reducing agents can convert the compound into its corresponding reduced forms.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Scientific Research Applications

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Its unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one involves its interaction with specific molecular targets. The bromine and sulfur atoms play a crucial role in its reactivity, allowing it to participate in various biochemical pathways. The exact molecular targets and pathways are still under investigation, but its unique structure suggests potential interactions with enzymes and receptors .

Comparison with Similar Compounds

Similar compounds to 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one include:

4-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-triene-5-carboxylic acid: This compound shares a similar tricyclic structure but differs in its functional groups.

Other brominated tricyclic compounds: These compounds have similar bromine-containing tricyclic frameworks but may vary in their specific substituents and reactivity.